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Compound of Interest

Compound Name: Ethyl 3-bromobenzoate

Cat. No.: B1584782 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl 3-bromobenzoate is a valuable and versatile building block in organic synthesis,

primarily utilized in the construction of complex molecular architectures. Its utility stems from

the presence of a bromine atom on the aromatic ring, which serves as a handle for a wide array

of cross-coupling reactions, and an ethyl ester group that can be further manipulated. This

guide provides a comprehensive overview of its properties, key synthetic applications, and

detailed experimental protocols.

Physicochemical and Spectroscopic Properties
Ethyl 3-bromobenzoate is a liquid at room temperature.[1] Its key properties are summarized

in the table below. Spectroscopic data, including 1H NMR, 13C NMR, IR, and Mass

Spectrometry, are readily available in various chemical databases.[2][3][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1584782?utm_src=pdf-interest
https://www.benchchem.com/product/b1584782?utm_src=pdf-body
https://www.benchchem.com/product/b1584782?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/335819
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-bromobenzoate
https://www.rsc.org/suppdata/d1/nj/d1nj05596h/d1nj05596h1.pdf
https://spectrabase.com/spectrum/JIrSIc75teV
https://www.chemicalbook.com/SpectrumEN_24398-88-7_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₉H₉BrO₂[6]

Molecular Weight 229.07 g/mol [1]

CAS Number 24398-88-7[1]

Appearance Liquid[1]

Boiling Point 130-131 °C at 12 mmHg[1]

Density 1.431 g/mL at 25 °C[1]

Refractive Index (n20/D) 1.541[1]

InChI Key QAUASTLEZAPQTB-UHFFFAOYSA-N[1]

SMILES String CCOC(=O)c1cccc(Br)c1[1]

Core Applications in Palladium-Catalyzed Cross-
Coupling Reactions
The bromine substituent on ethyl 3-bromobenzoate makes it an ideal substrate for numerous

palladium-catalyzed cross-coupling reactions, which are fundamental transformations in the

synthesis of pharmaceuticals and functional materials.

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the

formation of carbon-carbon bonds between organoboron compounds and organic halides.[7]

When ethyl 3-bromobenzoate is reacted with an arylboronic acid, it yields 3-arylbenzoate

derivatives, which are precursors to a wide range of biologically active molecules.[7][8]

General Reaction Scheme:

The Heck reaction facilitates the coupling of aryl halides with alkenes, providing a powerful

method for the synthesis of substituted olefins.[9][10] The reaction of ethyl 3-bromobenzoate
with various alkenes leads to the formation of substituted ethyl cinnamate derivatives.

General Reaction Scheme:
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Br-C₆H₄-COOEt + R₂NH --[Pd catalyst, Base]--> R₂N-C₆H₄-COOEt

Br-C₆H₄-COOEt + H-C≡C-R --[Pd catalyst, Cu(I) co-catalyst, Base]--> EtOOC-C₆H₄-C≡C-R

General experimental workflow for a Suzuki-Miyaura coupling reaction.
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Synthetic transformations of ethyl 3-bromobenzoate.

Safety and Handling
Ethyl 3-bromobenzoate should be handled in a well-ventilated area, and personal protective

equipment such as gloves and safety glasses should be worn. [11]It is important to avoid

contact with skin and eyes. [11]In case of contact, wash the affected area with plenty of water.

[12]Store in a cool, dry place away from incompatible materials such as strong oxidizing

agents. [11]For detailed safety information, consult the Safety Data Sheet (SDS). [11][12][13]

Conclusion
Ethyl 3-bromobenzoate is a cornerstone building block for the synthesis of a diverse array of

organic compounds. Its ability to participate in a multitude of palladium-catalyzed cross-

coupling reactions makes it an invaluable tool for medicinal chemists and materials scientists.

The reliable and versatile reactivity of this compound will undoubtedly continue to facilitate the

discovery and development of novel molecules with significant applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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